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Synergistic Performance Comparison

The table below summarizes the interfacial activity and key characteristics of different surfactants in

complex systems with Changging petroleum sulfonate, based on the experimental findings [1].

Surfactant Type Synergistic Interfacial Key Characteristics & Anti-adsorption

& Name Effect Activity Performance

C16ArSO3 Yes High

(Anionic)

6501 (Non-ionic)  Yes High Good interfacial activity and anti-adsorption; a

preferred component [1].

C18N (Cationic)  Yes High
Betaine Yes High Good interfacial activity and anti-adsorption; a
(Amphoteric) preferred component when combined with

octadecyl sulfopropyl betaine [1].

Experimental Protocols
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The following methodology was used to obtain the comparative data above [1].

¢ Research Aim: To identify the best-performing complex system adapted to Changqing reservoir
conditions, using Changqing petroleum sulfonate as the main agent.

¢ Synergistic Investigation: The synergistic effect was investigated by combining petroleum sulfonate
with various types of surfactants, including:

C16ArS0O3 (anionic)

6501 (non-ionic)

C18N (cationic)

Betaine (amphoteric)

[¢]

[e]

o

(e]

e Performance Metrics: The evaluation of the complex systems was based on their interfacial
activity. Further consideration for the preferred complex system also included anti-adsorption
performance.

o Preferred Systems: Based on the combined metrics of interfacial activity and anti-adsorption, two
complex systems were preferred:

o Changging petroleum sulfonate + 6501 (non-ionic)
o Changging petroleum sulfonate + octadecyl sulfopropyl betaine (amphoteric)

Synergistic Mechanism Pathway

The diagram below visualizes the experimental workflow and decision-making process for identifying the

optimal surfactant complex [1].
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Start: Formulation Goal

Main Agent:
Changging Petroleum Sulfonate

Test Surfactant
Combinations

Evaluate for
Synergistic Effect

Yes

Measure Interfacial Activity

Consider Anti-adsorption
Performance

High

Preferred System 1:
Sulfonate + 6501 (Non-ionic) Sulfonate + Betaine (Amphoteric)

Preferred System 2:
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Experimental Workflow for Optimal Surfactant Selection

How to Use This Information

¢ For Research Validation: The data provides a starting point for your own experimental work. You
can use the methodologies described to attempt to replicate the findings or to test Neodol 25-3S
under similar conditions.

¢ Focus on Preferred Combinations: Given the proven synergy of petroleum sulfonate with non-ionic
and amphoteric surfactants, prioritizing Neodol 25-3S for testing in similar complex systems could be
a fruitful research direction.

¢ Seek Additional Data: To build a more comprehensive guide, you may need to consult specialized
chemical databases or scientific journals that contain full-text papers with detailed quantitative results
for Neodol 25-3S.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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